Cas no 2225146-25-6 (1-(tert-butoxy)carbonyl-6-methoxy-1H,2H,3H-pyrrolo2,3-bpyridine-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-6-methoxy-1H,2H,3H-pyrrolo2,3-bpyridine-2-carboxylic acid
• CAS No: 2225146-25-6
• MF: C₁₄H₁₈N₂O₅
• MW: 294.303123950958
• CID: 5194188
• PubChem ID: 137964171
• Update Time: 2025-11-01

1-(tert-butoxy)carbonyl-6-methoxy-1H,2H,3H-pyrrolo2,3-bpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(tert-butoxy)carbonyl]-6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylic acid
• 1-(tert-butoxy)carbonyl-6-methoxy-1H,2H,3H-pyrrolo2,3-bpyridine-2-carboxylic acid

• Inchi： 1S/C14H18N2O5/c1-14(2,3)21-13(19)16-9(12(17)18)7-8-5-6-10(20-4)15-11(8)16/h5-6,9H,7H2,1-4H3,(H,17,18)
• InChI Key： KEPOFCHCGFTVGT-UHFFFAOYSA-N
• SMILES： C12N(C(OC(C)(C)C)=O)C(C(O)=O)CC1=CC=C(OC)N=2

Additional information on 1-(tert-butoxy)carbonyl-6-methoxy-1H,2H,3H-pyrrolo2,3-bpyridine-2-carboxylic acid

Comprehensive Overview of 1-(tert-butoxy)carbonyl-6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS No. 2225146-25-6)

The compound 1-(tert-butoxy)carbonyl-6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylic acid (CAS No. 2225146-25-6) is a highly specialized heterocyclic building block with significant applications in pharmaceutical research and medicinal chemistry. Its unique structure, featuring a pyrrolopyridine core, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing kinase inhibitors and central nervous system (CNS) drugs, aligning with current trends in targeted therapy and precision medicine.

One of the key reasons for the growing attention on CAS No. 2225146-25-6 is its versatility in organic synthesis. The tert-butoxycarbonyl (Boc) protecting group enhances its stability during reactions, while the methoxy and carboxylic acid functionalities provide multiple sites for further derivatization. This makes it an ideal candidate for constructing complex small-molecule libraries, a hot topic in drug discovery pipelines. Recent publications highlight its use in fragment-based drug design (FBDD), where researchers leverage its scaffold to optimize binding affinity and selectivity against therapeutic targets.

From a structural-activity relationship (SAR) perspective, the pyrrolo[2,3-b]pyridine moiety in this compound mimics privileged structures found in many FDA-approved drugs. Its rigid bicyclic system contributes to improved metabolic stability, a critical factor in ADME (absorption, distribution, metabolism, excretion) profiling. Laboratories focusing on neurodegenerative disease research, such as Alzheimer's and Parkinson's, have explored derivatives of this compound due to its ability to cross the blood-brain barrier (BBB)—a recurring challenge in CNS drug development.

The synthetic accessibility of 1-(tert-butoxy)carbonyl-6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylic acid also aligns with the industry's shift toward green chemistry principles. Modern protocols emphasize catalytic methods and atom-economical transformations to reduce waste, a concern frequently raised in sustainability-focused forums. Additionally, its compatibility with high-throughput screening (HTS) platforms makes it a cost-effective option for lead compound identification, addressing the demand for efficient drug discovery workflows.

In the context of intellectual property (IP), patents involving this compound often cite its utility in allosteric modulator design, particularly for G-protein-coupled receptors (GPCRs). This resonates with the surge in searches for "novel GPCR targets 2023" and "allosteric drug mechanisms" in scientific databases. Furthermore, its chiral purity is a focal point for asymmetric synthesis enthusiasts, as enantioselective variants are crucial for drug safety and efficacy.

Analytical characterization of CAS No. 2225146-25-6 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure batch-to-batch consistency, a priority for contract research organizations (CROs) and quality control (QC) teams. The compound's HPLC purity data is often a deciding factor for purchasers, reflecting the broader industry emphasis on reproducibility in preclinical studies.

Looking ahead, the demand for 1-(tert-butoxy)carbonyl-6-methoxy-1H,2H,3H-pyrrolo[2,3-b]pyridine-2-carboxylic acid is expected to rise alongside innovations in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its modular architecture allows integration into bifunctional molecules, a strategy gaining traction in oncology and immunology research. As the scientific community continues to explore undruggable targets, this compound's relevance in chemical biology toolkits will likely expand.